4-(tert-butyl)-N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide

• IUPAC Name: N-butyl-4-tert-butyl-N-(1,1-dioxothiolan-3-yl)benzamide
• InChI: InChI=1S/C19H29NO3S/c1-5-6-12-20(17-11-13-24(22,23)14-17)18(21)15-7-9-16(10-8-15)19(2,3)4/h7-10,17H,5-6,11-14H2,1-4H3
• InChI Key: NLSLHRIQJDVBJJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1CCS(=O)(=O)C1)C(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C19H29NO3S
• Molecular Weight: 351.5 g/mol
• CAS No.: 898413-21-3

Description

The compound “4-(tert-butyl)-N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide” is a chemical substance with the molecular formula C15H21NO3S. It has an average mass of 295.397 Da and a monoisotopic mass of 295.124207 Da.

Scientific Research Applications

Polymeric Materials and Synthesis

Research into the synthesis and properties of polyamides with flexible main-chain ether linkages demonstrates the utility of tert-butyl functionalized compounds in creating materials with high thermal stability and solubility in polar solvents. These materials exhibit potential for use in high-performance applications due to their thermal stability and solubility properties (Hsiao, Yang, & Chen, 2000).

Organic Chemistry and Catalysis

In the field of synthetic organic chemistry, tert-butyl phenylazocarboxylates have been identified as versatile building blocks, facilitating nucleophilic substitutions and radical reactions under mild conditions. This research underscores the importance of tert-butyl groups in enabling diverse chemical transformations, potentially including the synthesis of complex molecules like 4-(tert-butyl)-N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide (Jasch, Höfling, & Heinrich, 2012).

Medicinal Chemistry and Drug Development

The design of rigid P-chiral phosphine ligands incorporating tert-butylmethylphosphino groups illustrates the role of tert-butyl groups in medicinal chemistry, specifically in enhancing the enantioselectivity and catalytic activity of rhodium complexes for asymmetric hydrogenation. Such ligands are critical for the synthesis of chiral pharmaceutical ingredients, indicating potential pathways for drug synthesis and development (Imamoto, Tamura, Zhang, Horiuchi, Sugiya, Yoshida, Yanagisawa, & Gridnev, 2012).

Electrochemical and Optical Properties

The synthesis of new benzimidazole derivatives, including those with tert-butyl groups, for use in donor–acceptor–donor type polymers showcases the influence of tert-butyl functionalization on the electrochemical and optical properties of materials. These properties are critical for applications in electronics and photonics, suggesting that compounds like this compound could find uses in these areas (Ozelcaglayan, Şendur, Akbaşoğlu, Apaydin, Çırpan, & Toppare, 2012).